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Compound of Interest

Compound Name: 2-Methyloctyl methacrylate

Cat. No.: B15194886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methyloctyl methacrylate is an organic compound belonging to the methacrylate ester

family. While not a commonly cataloged chemical, its structure suggests potential applications

in polymer science as a monomer for the synthesis of specialized polymers with tailored

properties. This technical guide provides a detailed overview of its chemical structure,

estimated physicochemical properties based on related long-chain alkyl methacrylates, and a

general experimental protocol for its synthesis. The biological relevance of alkyl methacrylates

is also discussed in the context of biocompatibility and toxicology, as specific signaling pathway

interactions are not characteristic of this class of molecules.

Chemical Structure and Identification
2-Methyloctyl methacrylate consists of a methacrylate group esterified with a 2-methyloctyl

alcohol. The "2-methyl" designation indicates a methyl group located on the second carbon of

the octyl chain.

Molecular Formula: C₁₃H₂₄O₂

Chemical Structure:

Caption: Chemical structure of 2-Methyloctyl methacrylate.
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Estimated Physicochemical Properties
Due to the lack of available experimental data for 2-methyloctyl methacrylate, its

physicochemical properties have been estimated based on data from structurally similar long-

chain alkyl methacrylates. These esters share the same methacrylate functional group and

have alkyl chains of comparable length, which allows for a reasonable approximation of their

properties.

Property
2-Ethylhexyl
Methacrylate

Lauryl
Methacrylate
(Dodecyl
Methacrylate)

Stearyl
Methacrylate
(Octadecyl
Methacrylate)

2-Methyloctyl

Methacrylate

(Estimated)

CAS Number 688-84-6 142-90-5 32360-05-7 Not Available

Molecular

Formula
C₁₂H₂₂O₂ C₁₆H₃₀O₂ C₂₂H₄₂O₂ C₁₃H₂₄O₂

Molecular Weight

( g/mol )
198.30 254.41 338.58 ~212.34

Density (g/cm³) ~0.884 ~0.868 ~0.864 ~0.87-0.89

Boiling Point (°C) ~228 ~272 ~335 ~240-250

Refractive Index ~1.439 ~1.445 ~1.451 ~1.44-1.45

Experimental Protocols
General Synthesis of 2-Methyloctyl Methacrylate via
Transesterification
A common and efficient method for the synthesis of long-chain alkyl methacrylates is the

transesterification of a short-chain methacrylate, such as methyl methacrylate, with the

corresponding long-chain alcohol. This method avoids the direct handling of methacrylic acid

and can be driven to high conversion by removing the low-boiling alcohol byproduct.

Reaction: Methyl Methacrylate + 2-Methyloctanol ⇌ 2-Methyloctyl Methacrylate + Methanol
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Materials:

Methyl methacrylate (MMA)

2-Methyloctanol

Catalyst (e.g., lithium hydroxide, sodium borohydride, or an organotin compound)[1]

Polymerization inhibitor (e.g., hydroquinone)

Anhydrous solvent (e.g., toluene or hexane)

Drying agent (e.g., anhydrous sodium sulfate)

Equipment:

Round-bottom flask

Distillation apparatus (fractional distillation column)

Heating mantle with a magnetic stirrer

Thermometer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: A round-bottom flask is charged with 2-methyloctanol, an excess of methyl

methacrylate (acting as both reactant and solvent), a catalytic amount of a suitable

transesterification catalyst, and a polymerization inhibitor. The flask is equipped with a

magnetic stir bar and a fractional distillation column.

Reaction: The reaction mixture is heated to reflux. The progress of the reaction is monitored

by observing the temperature at the head of the distillation column. A binary azeotrope of
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methanol and methyl methacrylate will distill off at a lower temperature than the boiling point

of the bulk reaction mixture.[1]

Work-up: Once the reaction is complete (as indicated by the cessation of methanol

distillation or by analytical methods such as GC-MS), the reaction mixture is cooled to room

temperature.

Purification: The excess methyl methacrylate and solvent are removed under reduced

pressure using a rotary evaporator. The crude product is then washed with a saturated

sodium bicarbonate solution to neutralize the catalyst, followed by washing with brine. The

organic layer is dried over anhydrous sodium sulfate, filtered, and the final product is purified

by vacuum distillation to yield pure 2-methyloctyl methacrylate.
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Reaction Setup:
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Continue reaction
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Wash with NaHCO3
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Caption: General workflow for the synthesis of 2-Methyloctyl methacrylate.
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Biological Activity and Signaling Pathways
Alkyl methacrylates are not typically associated with specific signaling pathways in the way that

drugs or endogenous signaling molecules are. Their biological relevance is primarily

understood in the context of toxicology and, for the resulting polymers, biocompatibility.

Toxicology: Lower alkyl methacrylates are known to be skin sensitizers and can cause

irritation upon contact.[2] The reactivity of the acrylate double bond allows for Michael

addition reactions with nucleophilic groups in proteins and other biological macromolecules,

which is a proposed mechanism for their toxicity.[3][4] Generally, the toxicity of methacrylate

esters is influenced by their physicochemical properties, such as lipophilicity and molecular

volume, which affect their ability to penetrate biological membranes.[5]

Genotoxicity: As a class, lower alkyl methacrylates have not shown evidence of being

carcinogenic and are generally negative for gene mutations in prokaryotic systems.[2][6]

Biocompatibility of Polymers: Polymers derived from long-chain alkyl methacrylates are often

hydrophobic and can be used in various biomedical applications, including dental materials

and drug delivery systems.[7] The long alkyl side chain can influence the physical properties

of the polymer, such as its glass transition temperature and surface energy, which in turn

affects its interaction with biological systems.

In summary, while 2-methyloctyl methacrylate itself is not expected to be a modulator of

specific signaling pathways, its potential use as a monomer in the synthesis of polymers for

biomedical applications necessitates a thorough evaluation of the biocompatibility and

toxicological profile of both the monomer and the resulting polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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